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Compound of Interest

Compound Name: Fucosterol
CAS No.: 18472-36-1
Cat. No.: B1670223
Get Quote
. J

Executive Summary & Hazard Architecture

Fucosterol is a phytosterol typically isolated from brown algae (Phaeophyceae).[1] While often
classified as "Not Hazardous" under GHS in its pure, bulk form by some vendors, it acts as a
mechanical irritant and possesses biological activity that warrants strict containment. In drug
development contexts, it is treated as a Category 2 Irritant (Skin/Eye) and a Target Organ
Toxicant (Respiratory - Single Exposure) to prevent sensitization and cross-contamination.

Critical Logistics:
e Physical State: White to off-white powder/needle crystals.
¢ Primary Risk: Inhalation of fine particulates and solvent-mediated skin absorption.

¢ Storage: -20°C (Standard) or -80°C (Long-term); Protect from light and oxidation.

Personal Protective Equipment (PPE) Matrix
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The following PPE stratification is based on the specific operational phase. Do not rely on a

"one-size-fits-all" approach; glove selection must match the solvent used, as Fucosterol is

frequently handled in solution.

Protection Zone

Equipment Standard

Technical Justification

Ocular

Chemical Splash Goggles
(ANSI z87.1)

Safety glasses are insufficient
for powders that can become
airborne or when handling
volatile solvents
(Chloroform/Ethanol).

Respiratory

N95 Respirator (Minimum) or

Fume Hood

Fucosterol dust can irritate the
upper respiratory tract (H335).
All weighing must occur inside

a certified chemical fume hood.

Dermal (Body)

Lab Coat (High-Neck) & Long
Pants

Prevents accumulation of
particulates on street clothes.
Tyvek sleeves recommended

for high-volume handling
(>19).

Dermal (Hand)

Solvent-Specific Gloves (See

Below)

Sterols are lipophilic; once
dissolved, they penetrate skin
rapidly. Glove material

depends on the vector solvent.

Glove Compatibility Guide (Critical)

» Handling Solid Powder: Nitrile (0.11 mm thickness minimum).

» Solvent: Ethanol / DMSO: Nitrile (Double gloving recommended).

¢ Solvent: Chloroform:PVA (Polyvinyl alcohol) or Viton. Standard Nitrile degrades rapidly in

chloroform, risking exposure.

Operational Workflow & Engineering Controls
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The handling of Fucosterol requires a linear workflow to minimize contamination.
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Figure 1: Operational workflow for Fucosterol, emphasizing thermal equilibration to prevent

moisture absorption.

Protocol: Precision Weighing & Transfer

o Equilibration: Remove the vial from -20°C storage and allow it to warm to room temperature
inside a desiccator (approx. 30 mins). Opening a cold vial causes condensation, which
degrades the sterol via oxidation.

 Static Control: Sterol powders are highly static. Use an anti-static gun or ionizing bar in the
weigh station. Alternatively, wipe the spatula with ethanol prior to use.

o Transfer: Weigh inside a fume hood. If the powder adheres to the weighing boat, wash it into
the receiving vessel using the chosen solvent (quantitative transfer).

Solubilization & Experimental Logistics

Fucosterol is hydrophobic. Successful experimentation depends on proper solubilization
techniques.
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Solvent Solubility Limit (Approx.) Handling Note

Requires sonication. Warm
Ethanol ~16 mg/mL water bath (37°C) helps

dissolution.

Low solubility. Often requires

heating. Biologically

DMSO ~1-5 mg/mL )
compatible for cell assays
(<0.1% final conc).
Excellent solvent for stock
solutions. Toxic: Use Viton
Chloroform >20 mg/mL

gloves and glass syringes

(dissolves plastics).

Filtration: Sterilize solutions using a 0.22 um PTFE (Teflon) syringe filter. Do not use Nylon
filters if using acidic conditions or specific protein interactions, though PTFE is generally
universally compatible with these solvents.

Emergency Response & Spill Management

In the event of a spill, immediate containment is required to prevent spread via foot traffic or
HVAC currents.
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Spill Detected

State of Matter?

Solid Powder Liquid Solution

1. Dampen paper towel (Ethanol)
2. Place over spill (No Dust)
3. Wipe inward

1. Absorb with Vermiculite/Pads
2. Clean surface with Ethanol

Disposal:

Bag as Hazardous Chemical Waste

Click to download full resolution via product page

Figure 2: Decision tree for spill remediation. Note the "Wet Wipe" method for solids to prevent
aerosolization.

First Aid Measures:

 Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention
(H335).

o Skin Contact: Wash with soap and water.[2][3][4][5] Do not use ethanol to wash skin, as it
may increase absorption of the sterol.

o Eye Contact: Rinse cautiously with water for 15 minutes.[3] Remove contact lenses if
present.[2][6][7]

Decontamination & Disposal[1][7]
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+ Surface Decontamination: Fucosterol residues are best removed with 70% Ethanol or
Isopropanol. Aqueous detergents are ineffective due to the lipophilic nature of the molecule.

¢ Waste Streams:

o Solid Waste: Contaminated weighing boats, gloves, and paper towels go into "Hazardous
Solid Waste."

o Liquid Waste: Segregate based on solvent (e.g., "Halogenated" for Chloroform solutions,
"Non-Halogenated" for Ethanol/DMSO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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